![molecular formula C12H10F3N3O2S B1413427 1-Amino-cyclopropanecarboxylic acid (6-trifluoromethoxybenzothiazol-2-yl)amide CAS No. 1581457-66-0](/img/structure/B1413427.png)
1-Amino-cyclopropanecarboxylic acid (6-trifluoromethoxybenzothiazol-2-yl)amide
Overview
Description
1-Amino-cyclopropanecarboxylic acid (6-trifluoromethoxybenzothiazol-2-yl)amide is a compound with the molecular formula C12H10F3N3O2S . It is also known as Cyclopropanecarboxamide, 1-amino-N-[6-(trifluoromethoxy)-2-benzothiazolyl]- .
Synthesis Analysis
The synthesis of 1-Amino-cyclopropanecarboxylic acid derivatives involves several methods, including the alkylation of glycine equivalents with 1,2-electrophiles, the intramolecular cyclization of γ-substituted amino acid derivatives, and alkene cyclopropanation under the action of diazo compounds, ylides, and carbene intermediates .Scientific Research Applications
Antiprion Activity Improvement
Research into derivatives of aminothiazole, including cyclopropanecarboxylic acid (4-biphenylthiazol-2-yl)amide, has identified compounds with significantly improved antiprion potency in ScN2a-cl3 cells. These derivatives exhibit enhanced brain exposure and effectiveness in combating prion disease, showcasing at least tenfold greater brain exposure/EC50 ratios compared to their predecessors (Li et al., 2013).
Copper(II) Chelation for Therapeutic Applications
The coupling of specific carboxylic acids with 1-methyl-8-amino-3,13,16-trithia-6,10,19-triazabicyclo[6.6.6]icosane (AMN3S3sar) has yielded new ligands that form copper(II) complexes. These complexes are investigated for their potential therapeutic applications, highlighting the role of such chemical structures in medical research (Lee et al., 2015).
Development of New Class of Cyclic Dipeptidyl Ureas
The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of pseudopeptidic [1,2,4]triazines. These compounds, derived from combining different amino acids, showcase the versatility of cyclopropane derivatives in creating novel biochemical structures with potential therapeutic applications (Sañudo et al., 2006).
Synthesis of Pyridine Derivatives for Antimicrobial Activity
A study on the synthesis of new pyridine derivatives, including the utilization of 2-amino substituted benzothiazoles, has been conducted to explore their antimicrobial activity. These derivatives demonstrate variable and modest effectiveness against certain strains of bacteria and fungi, suggesting potential for developing new antimicrobial agents (Patel et al., 2011).
Exploration of Heterocyclic Derivatives
Research into the creation of new heterocyclic derivatives from cyclopropane dicarboxylic acid has led to compounds with thiadiazole and 1,2,4-triazole moieties. These derivatives expand the chemical space of cyclopropane applications, offering new avenues for pharmaceutical development (Sharba et al., 2005).
properties
IUPAC Name |
1-amino-N-[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]cyclopropane-1-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3N3O2S/c13-12(14,15)20-6-1-2-7-8(5-6)21-10(17-7)18-9(19)11(16)3-4-11/h1-2,5H,3-4,16H2,(H,17,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHJUBFOQPVMTSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C(=O)NC2=NC3=C(S2)C=C(C=C3)OC(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.